Cas no 955961-67-8 (6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• CAS No: 955961-67-8
• MF: C₁₅H₁₁FN₄OS
• MW: 314.337444543839
• MDL: MFCD03617537
• CID: 5014061
• PubChem ID: 1480653
• Update Time: 2026-02-27

6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 6-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• SMR000126191
• MLS000541333
• HMS2332K22
• 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• MDL： MFCD03617537
• Inchi： 1S/C15H11FN4OS/c16-10-1-3-11(4-2-10)20-13(5-6-18-20)12-9-17-15-19(14(12)21)7-8-22-15/h1-6,9H,7-8H2
• InChI Key： OJLBKBKQJHXDMQ-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C3=CC=NN3C3C=CC(=CC=3)F)C(N2CC1)=O

Computed Properties

• Exact Mass: 314.06376032g/mol
• Monoisotopic Mass: 314.06376032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

Introduction to Compound with CAS No. 955961-67-8 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 955961-67-8 is a highly intriguing molecule named 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. This intricate structure has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The molecular framework incorporates several key heterocyclic moieties, including pyrazole, thiazole, and pyrimidine, which are well-known for their biological activity and versatility in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit potent biological activities. The compound 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one stands out due to its multifaceted structural attributes. The presence of a 4-fluorophenyl group enhances its electronic properties and influences its interactions with biological targets. This fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability and binding affinity.

The core structure of this compound, which includes a fused thiazolo[3,2-a]pyrimidine ring system, is reminiscent of several known bioactive molecules. Thiazolo[3,2-a]pyrimidines have been extensively studied for their potential as kinase inhibitors, particularly in the context of cancer therapy. The pyrazole moiety further contributes to the compound's pharmacological profile by providing additional binding sites and modulating electronic distributions. This combination of heterocycles makes 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been particularly effective in identifying novel scaffolds like 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. These methods leverage high-throughput docking simulations to predict interactions between the compound and various biological targets. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. Key synthetic steps include the formation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions followed by functionalization with the pyrazole and fluorophenyl groups. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing the environmental impact of pharmaceutical production.

In vivo studies are crucial for evaluating the therapeutic potential of novel compounds like 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. Initial preclinical trials have shown promising results in animal models of inflammation and cancer. The compound's ability to modulate key signaling pathways suggests its potential as a therapeutic agent. However, further research is needed to fully understand its mechanism of action and long-term safety profile.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and optimized. These technologies can predict molecular properties and optimize synthetic pathways with unprecedented accuracy. By leveraging these tools, researchers can accelerate the development process for compounds like 6-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, bringing them closer to clinical application.

The future prospects for this compound are exciting given its unique structural features and preliminary biological activity. Continued research efforts will focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.